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RP-HPLC Method for Oryzalin and Ethofumesate

The following table summarizes the core conditions and validation parameters of the RP-HPLC method as

described in the research paper [1].

Parameter Description

Analytes Oryzalin and Ethofumesate

Matrix Soil and Water

Sample Preparation Liquid-liquid extraction (LLE) with dichloromethane (water) and
acetone:methanol mixture (soil), followed by solid-phase extraction (SPE)

cleanup [1].

Instrumentation RP-HPLC (specific model not detailed)

Mobile Phase Methanol:Water (70:30, v/v) [1]

Flow Rate Not explicitly stated
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Parameter Description

Detection
Wavelength

280 nm [1]

Linearity Correlation coefficient = 0.99 [1]

Precision (% RSD) Oryzalin: 1.73%; Ethofumesate: 1.55% [1]

Limit of
Quantification (LOQ)

Oryzalin: 0.005 mg/g; Ethofumesate: 0.002 mg/g [1]

Recovery (Soil) Oryzalin: 79.80-90.52%; Ethofumesate: 75.58-86.04% [1]

Recovery (Water) Oryzalin: 83.50-95.92%; Ethofumesate: 82.28-94.60% [1]

The experimental workflow for this method, from sample collection to analysis, can be visualized as follows:
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Sample Collection

Water Sample Prep
LLE with Dichloromethane

Soil Sample Prep
Extraction with

Acetone:Methanol

Solid-Phase Extraction (SPE)
Cleanup

RP-HPLC Analysis
Mobile Phase: Methanol:Water (70:30)

Detection: 280 nm

Data & Quantification

Click to download full resolution via product page

Method Overview and Applications

The developed method was validated for its performance in specific environmental matrices.

Method Utility: The researchers concluded that this is a sensitive and reliable method suitable for
the routine high-throughput detection and determination of oryzalin and ethofumesate residues

[1].
Key Advantages: The method demonstrates satisfactory performance in terms of linearity,
precision, and accuracy for both compounds in complex matrices like soil and water, which is
crucial for environmental monitoring and regulatory analysis [1].

Considerations for Your Research
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When evaluating this method for your own work, please consider the following:

Instrument Calibration: The original study does not detail the specific HPLC instrument, column
dimensions, or flow rate used. You will need to optimize these parameters based on your available

equipment to achieve the reported separation.
Matrix Effects: The extraction and cleanup procedures are specific to "Pantnagar soil and water" [1].

The efficiency might vary with different soil types or water sources, so a verification step using your
own samples is recommended.

Contemporary Context: This method was published in 2021 [1]. While the fundamental HPLC
technique remains valid, it is always good practice to search for any more recent applications or

technological advancements that could refine the process.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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